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Compound of Interest

Compound Name: Benzonitrile

Cat. No.: B105546 Get Quote

Thermodynamic Properties of Benzonitrile: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the key thermodynamic

properties of benzonitrile at standard conditions (298.15 K and 1 bar). The information is

compiled from peer-reviewed literature and established chemical databases, presenting crucial

data for professionals in research, chemical synthesis, and pharmaceutical development.

Core Thermodynamic Data
The following tables summarize the essential thermodynamic parameters for benzonitrile in its

liquid and gaseous states under standard conditions.

Table 1: Standard Molar Enthalpy and Entropy of
Benzonitrile
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Thermodynamic
Property

Value Units State

Standard Molar

Enthalpy of Formation

(ΔfH°)

163.2 ± 1.5[1] kJ/mol Liquid

215.85 ± 0.93[2] kJ/mol Gas

Standard Molar

Entropy (S°)
209.1[1] J/mol·K Liquid

Standard Molar

Enthalpy of

Combustion (ΔcH°)

-3632.3 ± 1.5[1] kJ/mol Liquid

Table 2: Heat Capacity and Other Properties of Liquid
Benzonitrile

Property Value Units

Molar Heat Capacity, Liquid

(Cp)
165.2[3] J/mol·K

Molecular Weight 103.1213 g/mol

CAS Registry Number 100-47-0[3] -

Experimental Protocols
The determination of the thermodynamic properties of benzonitrile relies on precise

calorimetric techniques. Below are detailed methodologies representative of the key

experiments cited for obtaining this data.

Determination of the Enthalpy of Combustion
The standard enthalpy of combustion of liquid benzonitrile is determined using bomb

calorimetry. This method measures the heat released when a substance is completely burned

in a constant-volume container.
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Experimental Workflow: Bomb Calorimetry

Workflow for Determining Enthalpy of Combustion

Sample Preparation

Bomb Assembly & Pressurization

Calorimetric Measurement

Calculation

Weigh Benzonitrile Sample

Place in Crucible

Attach Fuse Wire

Place Crucible in Bomb

Seal the Bomb

Pressurize with Oxygen

Place Bomb in Calorimeter

Fill with Water

Equilibrate Temperature

Ignite Sample

Record Temperature Rise

Calculate Heat Released (q)

Determine Molar Enthalpy of Combustion
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Caption: Workflow for Enthalpy of Combustion Determination.

Methodology:

A precisely weighed sample of liquid benzonitrile is placed in a crucible within a high-

pressure stainless steel container, known as a "bomb".

A fine ignition wire is positioned to be in contact with the sample.

The bomb is sealed and then pressurized with pure oxygen to approximately 30 atm.

The sealed bomb is submerged in a known quantity of water in an insulated container (the

calorimeter).

The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The complete combustion of benzonitrile releases heat, which is absorbed by the bomb and

the surrounding water, causing a temperature increase.

The temperature of the water is monitored and recorded until it reaches a maximum and

then begins to cool.

The total heat released is calculated from the temperature rise and the previously

determined heat capacity of the calorimeter.

From the heat released and the moles of benzonitrile combusted, the standard enthalpy of

combustion is calculated.

Determination of Heat Capacity and Standard Molar
Entropy
The heat capacity and, subsequently, the standard molar entropy of benzonitrile are

determined using adiabatic calorimetry. This technique minimizes heat exchange with the

surroundings, allowing for precise measurement of the heat required to raise the temperature

of the substance.
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Logical Relationship: From Heat Capacity to Entropy

Determination of Standard Molar Entropy

Measure Cp as a function of T
(Adiabatic Calorimetry)

Integrate (Cp/T) dT from 0 K to T

Third Law of Thermodynamics

Standard Molar Entropy (S°)
at 298.15 K

Add Entropies of Phase Transitions
(ΔH_trans / T_trans)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105546#thermodynamic-properties-of-benzonitrile-at-
standard-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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